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Compound of Interest

Compound Name: Ethyl 6-chloronicotinate

Cat. No.: B132879

An In-depth Technical Guide to the Physical and Chemical Properties of Ethyl 6-
chloronicotinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 6-chloronicotinate, also known as 6-chloronicotinic acid ethyl ester, is a substituted
pyridine derivative with significant applications as a versatile building block in organic
synthesis. Its unique molecular structure, featuring an electron-withdrawing chlorine atom and
an ethyl ester group on the pyridine ring, makes it a key intermediate in the production of
various pharmaceuticals and agrochemicals. This compound is particularly valued in the
synthesis of anti-inflammatory and anti-cancer agents, as well as herbicides and insecticides.
Its ability to participate in diverse chemical reactions, such as nucleophilic substitutions and
coupling reactions, allows for the efficient creation of complex molecular scaffolds. This
technical guide provides a comprehensive overview of the physical, chemical, and
spectroscopic properties of Ethyl 6-chloronicotinate, along with relevant experimental
protocols.

Chemical and Physical Properties

The properties of Ethyl 6-chloronicotinate are summarized in the tables below, providing a
quick reference for laboratory use.

© 2025 BenchChem. All rights reserved. 1/2 Tech Support


https://www.benchchem.com/product/b132879?utm_src=pdf-interest
https://www.benchchem.com/product/b132879?utm_src=pdf-body
https://www.benchchem.com/product/b132879?utm_src=pdf-body
https://www.benchchem.com/product/b132879?utm_src=pdf-body
https://www.benchchem.com/product/b132879?utm_src=pdf-body
https://www.benchchem.com/product/b132879?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132879?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 1: General Information

Identifier Value

IUPAC Name ethyl 6-chloropy

 To cite this document: BenchChem. [Ethyl 6-chloronicotinate physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b132879#ethyl-6-chloronicotinate-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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